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Compound of Interest

Compound Name: Flamprop-m-methyl

Cat. No.: B1241716

An In-depth Technical Guide to Flamprop-m-methyl

This guide provides a comprehensive overview of the chemical properties, synthesis,
mechanism of action, and analytical methods for the herbicide Flamprop-m-methyl, tailored
for researchers, scientists, and drug development professionals.

Chemical Identity and Properties

Flamprop-m-methyl is a selective post-emergence herbicide.[1] Its fundamental chemical
identification and properties are summarized below.

Table 1: Chemical Identification and Properties of Flamprop-m-methyl

Property Value
methyl N-benzoyl-N-(3-chloro-4-fluorophenyl)-D-
UPAC Name alanir}wlate[Z] o e
CAS Number 63729-98-6[3]
Molecular Formula C17H1sCIFNO;3[3][4]
Molecular Weight 335.76 g/mol [4]
Synonyms D-Mataven, Flamprop M-methyl[3]
Appearance White crystals[1]
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Synthesis Protocol

The commercial synthesis of flamprop, a related compound, involves a multi-step process that

can be adapted for Flamprop-m-methyl. The general procedure is as follows:

Preparation of 3-chloro-4-fluoroaniline.

Acylation: 3-chloro-4-fluoroaniline is acylated with benzoyl chloride to form N-benzoyl-3-
chloro-4-fluoroaniline.

Coupling: The resulting intermediate is then coupled with the methyl ester of D-alanine under
controlled conditions to yield Flamprop-m-methyl.

Reaction Conditions: This reaction is typically performed in an organic solvent like ethyl
acetate or toluene, with careful regulation of temperature and pH to optimize the yield and
purity of the final product.

Mechanism of Action

Flamprop-m-methyl acts as a mitotic disrupter in susceptible plant species. Its mechanism of

action involves the following key steps:

Uptake and Translocation: The herbicide is absorbed by the leaves of the plant.

Hydrolysis: In the plant, Flamprop-m-methyl is hydrolyzed to its biologically active acidic
form, flamprop.

Disruption of Microtubules: Flamprop disrupts the organization of microtubules, which are
essential components of the cytoskeleton involved in cell division (mitosis). This disruption
prevents the proper formation and function of the mitotic spindle.

Inhibition of Cell Division and Elongation: The interference with microtubule function leads to
an inhibition of cell division and elongation, ultimately causing the death of the plant.
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Caption: Mechanism of action of Flamprop-m-methyl in plants.

Experimental Protocols
Analytical Determination of Flamprop-m-methyl in Water

This protocol outlines a general procedure for the quantitative analysis of Flamprop-m-methyl
in water samples.

e Sample Preparation:
o Collect water samples in appropriate containers.

o Perform a liquid-liquid extraction using a suitable organic solvent (e.g., dichloromethane)
to transfer Flamprop-m-methyl from the aqueous phase to the organic phase.

o Concentrate the organic extract to a known volume.
o Chromatographic Analysis:

o Gas Chromatography (GC): Inject an aliquot of the concentrated extract into a gas
chromatograph equipped with an electron capture detector (ECD) for sensitive detection.

o High-Performance Liquid Chromatography (HPLC): Alternatively, use an HPLC system
with a UV detector. The mobile phase composition and gradient will need to be optimized
for the specific column used.

e Quantification:
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o Prepare a series of standard solutions of Flamprop-m-methyl of known concentrations.

o Generate a calibration curve by plotting the peak area or height against the concentration
of the standards.

o Determine the concentration of Flamprop-m-methyl in the sample by comparing its peak
response to the calibration curve.

Sample Preparation

Water Sample

E_iquid-Liquid ExtractiorD

Concentration

Analysis Quantification

GC-ECD or HPLC-UV Calibration Curve

Concentration Determination

Click to download full resolution via product page

Caption: Workflow for the analysis of Flamprop-m-methyl in water.

Evaluation of Herbicidal Activity
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This protocol describes a method for assessing the herbicidal efficacy of Flamprop-m-methyl
on a target weed species, such as wild oats (Avena fatua).

¢ Plant Cultivation:

o Sow seeds of the target weed in pots containing a suitable growth medium.

o Grow the plants in a controlled environment (greenhouse or growth chamber) with
appropriate light, temperature, and humidity.

» Herbicide Application:

o Prepare a stock solution of Flamprop-m-methyl in a suitable solvent and then dilute it to
the desired test concentrations with water containing a surfactant.

o Apply the herbicide solutions to the plants at a specific growth stage (e.g., two- to three-
leaf stage) using a laboratory sprayer to ensure uniform coverage.

o Include a control group of plants sprayed only with the solvent and surfactant solution.

» Efficacy Assessment:

o

After a set period (e.g., 14-21 days), visually assess the plants for signs of injury, such as
chlorosis, necrosis, and growth inhibition.

o For a quantitative assessment, harvest the above-ground biomass of the treated and
control plants.

o Determine the fresh or dry weight of the biomass.

o Calculate the percentage of growth inhibition for each treatment compared to the control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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